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Compound of Interest

Compound Name: N-Isovalerylglycine

Cat. No.: B3044281 Get Quote

For immediate release: This document provides essential safety and logistical information for

the proper disposal of N-Isovalerylglycine, a compound utilized in biochemical research.

Adherence to these procedures is critical for ensuring laboratory safety and environmental

protection. N-Isovalerylglycine is classified as a combustible solid and can cause serious eye

irritation.[1][2] While specific environmental hazards are not fully detailed, standard procedure

for chemical waste disposal should be followed to prevent environmental release.

Summary of Key Data
For quick reference, the following table summarizes the essential quantitative and qualitative

data for N-Isovalerylglycine.

Property Value Source

Molecular Formula C7H13NO3 [1][3]

Molecular Weight 159.18 g/mol [1][2]

Appearance
White to off-white powder or

crystals
[1]

Melting Point 87-90 °C [1][2]

GHS Hazard Statement
H319: Causes serious eye

irritation
[2]

Storage Class 11 - Combustible Solids [1]
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Step-by-Step Disposal Protocol
This protocol outlines the standard procedure for the disposal of N-Isovalerylglycine in a

laboratory setting.

Personal Protective Equipment (PPE):

Wear standard laboratory attire, including a lab coat, nitrile gloves, and safety goggles.[4]

Waste Collection:

Designate a specific, properly labeled hazardous waste container for solid chemical waste.

The container should be made of a compatible material (e.g., polyethylene) and have a

secure lid.

Carefully transfer any unwanted solid N-Isovalerylglycine into this container using a

spatula or scoop. Avoid creating dust.[4]

For solutions of N-Isovalerylglycine, absorb the liquid with an inert material (e.g.,

vermiculite, sand) and place the absorbed material into the solid waste container.

Container Labeling:

Clearly label the waste container with "Hazardous Waste," the full chemical name "N-
Isovalerylglycine," and the approximate quantity.

Include the appropriate hazard pictogram (e.g., exclamation mark for eye irritation).

Storage:

Store the sealed waste container in a designated, well-ventilated waste accumulation

area, away from incompatible materials such as oxidizing agents.[4]

Disposal:

Arrange for pick-up and disposal by a licensed hazardous waste management company.

Follow all local, state, and federal regulations for chemical waste disposal.
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Emergency Procedures
In the event of a spill or exposure, follow these procedures:

Spill:

Use personal protective equipment.[4]

Keep people away from and upwind of the spill.[4]

Sweep up the spilled solid material, avoiding dust generation, and place it in the

designated hazardous waste container.[4]

Eye Contact:

Rinse cautiously with water for several minutes.[4]

Remove contact lenses, if present and easy to do. Continue rinsing.[4]

If eye irritation persists, get medical advice/attention.[4]

Skin Contact:

Remove contaminated clothing.

Rinse skin with water/shower.[4]

Inhalation:

Remove the victim to fresh air and keep at rest in a position comfortable for breathing.[4]

Ingestion:

Rinse mouth.[4]

Get medical advice/attention if you feel unwell.[4]

Logical Flow for N-Isovalerylglycine Disposal
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The following diagram illustrates the decision-making process for the proper disposal of N-
Isovalerylglycine.
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Caption: Workflow for the safe disposal of N-Isovalerylglycine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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